2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{4-ethoxy-2-nitrophenyl}acetamide

• Molecular Formula: C24H19F3N4O5S
• Molecular Weight: 532.5 g/mol
• IUPAC Name: 2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(4-ethoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C24H19F3N4O5S/c1-3-36-16-8-9-19(21(10-16)31(33)34)29-22(32)13-37-23-17(12-28)18(24(25,26)27)11-20(30-23)14-4-6-15(35-2)7-5-14/h4-11H,3,13H2,1-2H3,(H,29,32)
• InChI Key: MUFLYWGVARUKLH-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)NC(=O)CSC2=C(C(=CC(=N2)C3=CC=C(C=C3)OC)C(F)(F)F)C#N)[N+](=O)[O-]

Description

2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{4-ethoxy-2-nitrophenyl}acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is primarily used in the field of biochemistry and pharmacology, where it has been found to have several benefits in terms of its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{4-ethoxy-2-nitrophenyl}acetamide involves the inhibition of protein kinases. This compound binds to the ATP-binding site of protein kinases, preventing them from phosphorylating their target proteins. This leads to a disruption in various signaling pathways, ultimately resulting in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{4-ethoxy-2-nitrophenyl}acetamide has several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth and proliferation of several cancer cell lines, including leukemia, breast cancer, and lung cancer. Additionally, this compound has been found to have anti-inflammatory effects, making it a potential candidate for the treatment of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{4-ethoxy-2-nitrophenyl}acetamide in lab experiments is its potency as a protein kinase inhibitor. This compound has been found to be highly effective at inhibiting several protein kinases, making it a valuable tool for studying their role in various biological processes. However, one limitation of using this compound is its potential for off-target effects. Because it inhibits multiple protein kinases, it can be difficult to determine which effects are due to the inhibition of a specific kinase and which effects are due to off-target effects.

Future Directions

There are several future directions for the use of 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{4-ethoxy-2-nitrophenyl}acetamide in scientific research. One potential direction is the development of more selective protein kinase inhibitors. By developing compounds that only inhibit specific protein kinases, researchers can better understand the role of these kinases in various biological processes. Additionally, there is potential for the use of this compound in the development of new cancer therapies. By targeting specific protein kinases involved in cancer growth and proliferation, researchers may be able to develop more effective and targeted therapies for the treatment of cancer.

Synthesis Methods

The synthesis of 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{4-ethoxy-2-nitrophenyl}acetamide involves a series of chemical reactions. The starting material for the synthesis is 4-ethoxy-2-nitroaniline, which is reacted with 2-chloroacetic acid to form 2-(4-ethoxy-2-nitrophenyl)acetic acid. This intermediate is then reacted with thionyl chloride to form 2-(4-ethoxy-2-nitrophenyl)acetyl chloride. The final product is obtained by reacting 2-(4-ethoxy-2-nitrophenyl)acetyl chloride with 3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridine-2-thiol in the presence of a base.

Scientific Research Applications

2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{4-ethoxy-2-nitrophenyl}acetamide has several applications in scientific research. It is primarily used as a tool compound for studying the role of protein kinases in various biological processes. This compound has been found to be a potent inhibitor of several protein kinases, including JAK2, FLT3, and RET. By inhibiting these kinases, 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{4-ethoxy-2-nitrophenyl}acetamide can help researchers better understand the role of these kinases in various diseases, such as cancer and autoimmune disorders.